Cas no 19047-85-9 (di-n-octadecyl phosphite)

• Product Name: di-n-octadecyl phosphite
• CAS No: 19047-85-9
• MF: C₃₆H₇₅O₃P
• MW: 586.952673196793
• CID: 860560
• Update Time: 2025-04-19

di-n-octadecyl phosphite Chemical and Physical Properties

Names and Identifiers

• di-n-octadecyl phosphite
• dioctadecoxy(oxo)phosphanium
• dioctadecyl hydrogen phosphonate
• Dioctadecyl phosphite
• Dioctadecyl phosphonate
• Distearyl phosphite
• Distearylphosphit
• Phosphonic acid,dioctadecyl ester
• Phosphorous acid,dioctadecyl ester
• PHOSPHONICACID,DIOCTADECYL
• Distearylphosphite
• di-n-octadecylphosphite95+%c18
• Phosphonicacid,dioctadecylester

• Inchi： 1S/C36H75O3P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-40(37)39-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h40H,3-36H2,1-2H3
• InChI Key： LUJKYTUFQMQIBA-UHFFFAOYSA-N
• SMILES： P(=O)(OCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 586.54500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 36
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 17.6

Experimental Properties

• Color/Form: Not available
• Melting Point: 55-61 °C
• Flash Point: 185 °C
• PSA: 59.00000
• LogP: 13.93230
• Solubility: Not available

di-n-octadecyl phosphite Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25